Cas no 3681-30-9 (Ethane-d5(6CI,7CI,8CI,9CI))

• Product Name: Ethane-d5(6CI,7CI,8CI,9CI)
• CAS No: 3681-30-9
• MF: C₂H₆
• MW: 35.0998492240906
• CID: 296304
• PubChem ID: 24872467
• Update Time: 2025-04-19

Ethane-d5(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Ethane-d5(6CI,7CI,8CI,9CI)
• Ethane-d5
• Ethane-d5, 99 atom % D
• DTXSID30476552
• 1,1,1,2,2-pentadeuterioethane
• 3681-30-9

• MDL： MFCD00084141
• Inchi： 1S/C2H6/c1-2/h1-2H3/i1D2,2D3
• InChI Key： OTMSDBZUPAUEDD-KPAILUHGSA-N
• SMILES： C([2H])([2H])([2H])C([2H])[2H]

Computed Properties

• Exact Mass: 40.10968
• Monoisotopic Mass: 35.0783339211g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: −172 °C (lit.)
• Boiling Point: −88 °C(lit.)
• Flash Point: Degrees Fahrenheit:-211°F
  Degrees Celsius:-135°C
  
• PSA: 0
• Solubility: Not determined
• Vapor Pressure: 37.95 atm ( 21.1 °C)

Ethane-d5(6CI,7CI,8CI,9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H220-H280
• Warning Statement： P210-P377-P381-P410+P403
• Hazardous Material transportation number：UN1035 - class 2 - Ethane
• WGK Germany：3
• Hazard Category Code： 12
• Safety Instruction： 16
• Hazardous Material Identification：